Cas no 3136-17-2 (methyl 3-methoxybutanoate)

• Product Name: methyl 3-methoxybutanoate
• CAS No: 3136-17-2
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• CID: 916502
• PubChem ID: 11228821
• Update Time: 2025-11-02

methyl 3-methoxybutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-methoxybutanoate
• Methyl β-methoxybutyrate

• Inchi： 1S/C6H12O3/c1-5(8-2)4-6(7)9-3/h5H,4H2,1-3H3
• InChI Key： NRMQYDNCUDPVAI-UHFFFAOYSA-N
• SMILES： COC(CC(OC)=O)C

Computed Properties

• Exact Mass: 132.07866

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on methyl 3-methoxybutanoate

Methyl 3-Methoxybutanoate (CAS No. 3136-17-2): Properties, Applications, and Market Insights

Methyl 3-methoxybutanoate (CAS No. 3136-17-2) is a versatile ester compound widely used in the fragrance, flavor, and specialty chemical industries. Known for its fruity and sweet aroma, this compound has gained significant attention due to its unique chemical properties and broad applications. In this comprehensive guide, we explore the physical and chemical properties of methyl 3-methoxybutanoate, its industrial uses, and the latest market trends.

The molecular formula of methyl 3-methoxybutanoate is C6H12O3, with a molecular weight of 132.16 g/mol. It appears as a colorless to pale yellow liquid with a characteristic fruity odor, reminiscent of apples or strawberries. This ester is soluble in organic solvents like ethanol and ether but has limited solubility in water. Its boiling point ranges between 160-165°C, making it suitable for various high-temperature applications.

One of the primary uses of methyl 3-methoxybutanoate is in the flavor and fragrance industry. Its sweet, fruity profile makes it a popular choice for creating artificial fruit flavors in food products, beverages, and confectionery. Recent trends in clean-label and natural-inspired flavors have increased demand for this compound as a cost-effective alternative to natural extracts. Additionally, it serves as a key intermediate in the synthesis of more complex fragrance molecules.

In the specialty chemicals sector, 3-methoxybutanoic acid methyl ester (another name for this compound) finds application as a solvent for resins, cellulose derivatives, and certain polymers. Its balanced polarity and evaporation rate make it particularly useful in coatings and ink formulations. With the growing emphasis on sustainable solvents in the paint industry, this ester has been studied as a potential greener alternative to traditional petroleum-derived solvents.

The pharmaceutical industry has shown interest in methyl 3-methoxybutanoate as a building block for drug synthesis. Researchers are exploring its potential as a precursor for various active pharmaceutical ingredients (APIs), particularly those with ester functionalities. The compound's relatively simple structure and ease of modification make it attractive for medicinal chemistry applications.

From a production standpoint, methyl 3-methoxybutanoate manufacturing typically involves esterification reactions between methoxybutyric acid and methanol, often catalyzed by acid catalysts. Recent advancements in enzymatic catalysis and continuous flow chemistry have improved the efficiency and sustainability of this process. Manufacturers are increasingly adopting these green chemistry principles to meet the growing demand for environmentally friendly production methods.

The global market for methyl 3-methoxybutanoate has shown steady growth, driven by expanding applications in end-use industries. Asia-Pacific currently dominates production and consumption, with China being a major hub for both manufacturing and application development. Europe and North America follow closely, with particular demand from the fragrance and specialty chemicals sectors. Market analysts project a compound annual growth rate (CAGR) of 4-6% for this chemical over the next five years.

Quality control is crucial for methyl 3-methoxybutanoate suppliers. The compound is typically characterized by gas chromatography (GC) to ensure purity, which often exceeds 98% for industrial-grade material. Additional specifications include acid value, moisture content, and color index. These parameters are particularly important for applications in food and pharmaceutical industries where stringent quality standards apply.

Storage and handling of methyl 3-methoxybutanoate require standard chemical safety precautions. The compound should be kept in tightly sealed containers away from heat sources and oxidizing agents. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended when handling large quantities. These safety considerations align with current industry best practices for chemical management.

Recent research has explored novel applications of methyl 3-methoxybutanoate in emerging fields. Some studies investigate its potential as a bio-based platform chemical, while others examine its role in polymer modification. The compound's versatility continues to attract scientific interest, particularly in the context of developing sustainable chemical alternatives.

For buyers seeking methyl 3-methoxybutanoate CAS 3136-17-2, several factors should be considered. These include purity specifications, packaging options (from laboratory-scale bottles to bulk containers), and supplier certifications. The growing emphasis on supply chain transparency has made traceability and documentation increasingly important in procurement decisions.

Looking ahead, the future of methyl 3-methoxybutanoate appears promising. As industries continue to seek sustainable and versatile chemical solutions, this ester compound is well-positioned to meet diverse application needs. Ongoing research into its properties and potential uses may uncover additional valuable applications, further expanding its market potential.

In conclusion, methyl 3-methoxybutanoate (CAS No. 3136-17-2) represents an important specialty chemical with wide-ranging applications. From its traditional uses in flavors and fragrances to emerging applications in green chemistry and pharmaceuticals, this compound continues to demonstrate its value across multiple industries. As market dynamics evolve and technological advancements progress, 3-methoxybutanoic acid methyl ester is likely to maintain its relevance in the chemical landscape.